Quadrone, (+/-)-
Quadrone, (+/-)-
Brand Name:
Vulcanchem
CAS No.:
66550-08-1
VCID:
VC0016331
InChI:
InChI=1S/C15H20O3/c1-14(2)7-15-9-4-3-8(14)10(15)5-12(16)11(15)6-18-13(9)17/h8-11H,3-7H2,1-2H3/t8-,9+,10-,11+,15-/m1/s1
SMILES:
CC1(CC23C4CCC1C2CC(=O)C3COC4=O)C
Molecular Formula:
C15H20O3
Molecular Weight:
248.32 g/mol
Quadrone, (+/-)-
CAS No.: 66550-08-1
Reference Standards
VCID: VC0016331
Molecular Formula: C15H20O3
Molecular Weight: 248.32 g/mol
| CAS No. | 66550-08-1 |
|---|---|
| Product Name | Quadrone, (+/-)- |
| Molecular Formula | C15H20O3 |
| Molecular Weight | 248.32 g/mol |
| IUPAC Name | (1R,2R,5S,9R,12R)-13,13-dimethyl-7-oxatetracyclo[7.5.0.01,5.02,12]tetradecane-4,8-dione |
| Standard InChI | InChI=1S/C15H20O3/c1-14(2)7-15-9-4-3-8(14)10(15)5-12(16)11(15)6-18-13(9)17/h8-11H,3-7H2,1-2H3/t8-,9+,10-,11+,15-/m1/s1 |
| Standard InChIKey | BBIDMUQZCCGABN-DWJWARBKSA-N |
| Isomeric SMILES | CC1(C[C@@]23[C@H]4CC[C@@H]1[C@H]2CC(=O)[C@@H]3COC4=O)C |
| SMILES | CC1(CC23C4CCC1C2CC(=O)C3COC4=O)C |
| Canonical SMILES | CC1(CC23C4CCC1C2CC(=O)C3COC4=O)C |
| Appearance | Colourless to light tan residue |
| Synonyms | 6,8b-Ethano-8bH-cyclopenta(de)-2-benzopyran-1,4-dione, octahydro-10,10-dimethyl-, (3aalpha,5abeta,6alpha,8aalpha,8balpha)- quadrone |
| Reference | Quadrone, a new antitumor substance produced by Aspergillus terreus. Production, isolation and properties. Calton G.J. J. Antibiot. 1978, 31, 38.Cytotoxic constituents of Aspergillus terreus from the rhizosphere of Opuntia versicolor of the Sonoran Desert. Wijeratne E.M. J. Nat. Prod. 2003, 66, 1567. |
| PubChem Compound | 13892741 |
| Last Modified | Dec 23 2021 |
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